Cas no 2115713-41-0 (methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate)

• Product Name: methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate
• CAS No: 2115713-41-0
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5840841
• PubChem ID: 165670805
• Update Time: 2025-06-08

methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate
• 2115713-41-0
• EN300-1934190

• Inchi： 1S/C11H14BrNO3/c1-16-11(15)4-7(6-13)9-5-8(14)2-3-10(9)12/h2-3,5,7,14H,4,6,13H2,1H3
• InChI Key： YMCZQPMQQHHPLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CN)CC(=O)OC)O

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate

Comprehensive Overview of Methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate (CAS No. 2115713-41-0)

Methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate (CAS No. 2115713-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This ester derivative, characterized by the presence of a bromo and hydroxy substituent on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role in developing small-molecule inhibitors and peptide mimetics, which are critical in targeting specific enzymatic pathways.

The compound's molecular structure, featuring an amino group and an ester moiety, makes it a valuable building block in medicinal chemistry. Its CAS number 2115713-41-0 is frequently searched in scientific databases, reflecting its relevance in drug discovery. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research. The 2-bromo-5-hydroxyphenyl fragment is particularly noteworthy for its ability to enhance binding affinity in target molecules.

In the context of green chemistry, methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate has been explored for its compatibility with sustainable synthesis methods. With growing interest in eco-friendly solvents and catalytic processes, this compound's derivatization under mild conditions aligns with industry trends. Researchers are also investigating its stability under various pH conditions, a key consideration for oral drug formulations.

The compound's nomenclature, including its IUPAC name and CAS registry, is often queried in academic circles. Its butanoate ester group is a focal point for discussions on prodrug design, as esterases in vivo can cleave this moiety to release active metabolites. This property is leveraged in targeted drug delivery systems, a rapidly advancing field in precision medicine.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate. Purity thresholds (>98%) are critical for its use in high-throughput screening assays, where impurities could skew results in kinase inhibition studies. The bromine atom in its structure also facilitates further functionalization via cross-coupling reactions, a staple in modern organic synthesis.

Emerging applications include its incorporation into fluorescent probes for cellular imaging, capitalizing on the hydroxyphenyl group's photophysical properties. This aligns with the demand for theranostic agents that combine diagnostic and therapeutic functions. Additionally, its chiral center at the 3-position sparks interest in asymmetric synthesis, particularly for enantioselective catalysis in API manufacturing.

Regulatory considerations for CAS 2115713-41-0 emphasize proper handling under standard laboratory protocols, though it doesn't fall under restricted categories. Its logP and solubility profiles are frequently analyzed to predict ADME properties, a recurring theme in computational chemistry forums. The compound's metabolic stability is another active research area, with implications for lead optimization in drug development pipelines.

In summary, methyl 4-amino-3-(2-bromo-5-hydroxyphenyl)butanoate represents a multifaceted tool for researchers exploring structure-activity relationships and molecular recognition. Its CAS number 2115713-41-0 serves as a gateway to extensive literature on its synthetic utility and biological potential, making it a compound of enduring interest across multiple scientific disciplines.